Cas no 63968-74-1 ((2E)-4-methoxybut-2-enoic acid)

(2E)-4-methoxybut-2-enoic acid structure

63968-74-1 structure

Product Name:(2E)-4-methoxybut-2-enoic acid

CAS No:63968-74-1

Molecular Formula:C₅H₈O₃

Molecular Weight:116.11522

MDL:MFCD03789599

CID:1061747

PubChem ID:15302979

(2E)-4-methoxybut-2-enoic acid Properties

Names and Identifiers

- (2E)-4-Methoxy-2-butenoic Acid
- (2E)-4-Methoxy-2-but
- (E)-4-methoxybut-2-enoic acid
- (2E)-4-methoxybut-2-enoic acid
- 4-methoxycrotonic acid
- 75933-65-2
- DB-289724
- 63968-74-1
- MFCD03789599
- (E)-4-Methoxy-2-butenoic Acid
- CS-0100437
- SCHEMBL41826
- 4-methoxybut-2-enoic acid
- AS-53760
- E-4-Methoxy-but-2-enoic acid
- AT33512
- ZOJKRWXDNYZASL-NSCUHMNNSA-N
- EN300-364411
- (E)-4-methoxybut-2-enoicacid
- P17072
- SCHEMBL41825
- AKOS011627518
- EN300-157783
- MDL： MFCD03789599
- InChIKey： ZOJKRWXDNYZASL-NSCUHMNNSA-N
- Inchi： InChI=1S/C5H8O3/c1-8-4-2-3-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2+
- SMILES： COCC=CC(=O)O

Computed Properties

Exact Mass: 116.04734
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 116.047344113g/mol
Heavy Atom Count: 8
Complexity: 95.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

(2E)-4-methoxybut-2-enoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EFQT-1g	(2E)-4-Methoxy-2-butenoic Acid	63968-74-1	98%	1g	$10.00
A2B Chem LLC	AG72789-100mg	(2E)-4-Methoxy-2-butenoic Acid	63968-74-1	99%	100mg	$5.00
Aaron	AR00EFZ5-100mg	(2E)-4-Methoxy-2-butenoic Acid	63968-74-1	98%	100mg	$5.00	2025-02-10
AK Scientific	7813DL-1g	(E)-4-Methoxybut-2-enoic acid	63968-74-1	98% (GC)	1g	$47	2023-09-16
Ambeed	A645325-1g	(E)-4-Methoxybut-2-enoic acid	63968-74-1	98%	1g	$10.0	2024-04-18
Chemenu	CM540015-5g	(E)-4-Methoxybut-2-enoic acid	63968-74-1	98%	5g	$76	2023-02-02
Enamine	EN300-364411-0.05g	(2E)-4-methoxybut-2-enoic acid	63968-74-1	95.0%	0.05g	$19.0	2025-03-18
eNovation Chemicals LLC	Y1013655-0.25g	(2E)-4-Methoxy-2-butenoic Acid	63968-74-1	98%	0.25g	$205	2022-09-07
TRC	M262370-250mg	(2E)-4-Methoxy-2-butenoic Acid	63968-74-1		250mg	$ 230.00	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7810-1G	(2E)-4-methoxybut-2-enoic acid	63968-74-1	95%	1g	￥ 2,970.00	2023-03-14

(2E)-4-methoxybut-2-enoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:63968-74-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:63968-74-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI JI XIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:63968-74-1)

MR./MRS.:ZHOU JING LI

Phone:

Email:1791635336@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:63968-74-1)(2E)-4-methoxybut-2-enoic acid

Purity:99%/99%/99%/99%

Quantity:500.0mg/1.0g/5.0g/10.0g

Price($):248.0/372.0/1114.0/1653.0